N-{2-[(3,4-dimethoxyphenyl)carbonyl]-3-methyl-1-benzofuran-6-yl}pyridine-2-carboxamide

• IUPAC Name: N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C24H20N2O5/c1-14-17-9-8-16(26-24(28)18-6-4-5-11-25-18)13-20(17)31-23(14)22(27)15-7-10-19(29-2)21(12-15)30-3/h4-13H,1-3H3,(H,26,28)
• InChI Key: WQHTVSGXGSFDBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)C3=CC=CC=N3)C(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H20N2O5
• Molecular Weight: 416.4 g/mol

Description

N-{2-[(3,4-dimethoxyphenyl)carbonyl]-3-methyl-1-benzofuran-6-yl}pyridine-2-carboxamide is a useful research compound. Its molecular formula is C24H20N2O5 and its molecular weight is 416.433. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymer Applications

• Polymer Synthesis : Compounds with carboxamide groups and benzofuran or pyridine moieties have been utilized in the synthesis of new polyamides, demonstrating applications in materials science. For example, new polyamides were synthesized through reactions involving carboxylic acids and aromatic diamines, showcasing the utility of pyridine and benzofuran derivatives in creating polymers with specific thermal and solubility properties (Faghihi & Mozaffari, 2008).

Biological Activity and Drug Design

• Biological Evaluation for CNS Activity : Derivatives of pyridine carboxamide have been synthesized and evaluated for their antidepressant and nootropic activities. This demonstrates the potential for compounds with similar structures to be investigated for their effects on the central nervous system (Thomas et al., 2016).

Electrochromic and Electronic Materials

• Electrochromic Properties : Aromatic polyamides containing pendent dimethoxy-substituted triphenylamine (TPA) units, which are structurally related to the specified compound, have shown potential in electrochromic applications. These materials exhibit reversible oxidation and coloring stages, indicating their utility in electronic and display technologies (Chang & Liou, 2008).

Chemical Synthesis and Characterization

• Chemical Synthesis Techniques : Research has also focused on novel methods for synthesizing related compounds, which could provide insights into synthetic pathways applicable to the specified chemical. This includes the development of new synthesis techniques for benzofuran derivatives and the exploration of their properties (Oudir et al., 2006).